4-Oxopyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
4-Oxopyrrolidine-2-carboxylic acid hydrochloride, also known as 4-oxoproline hydrochloride, is a chemical compound with the CAS Number: 98142-78-0 . It has a molecular weight of 165.58 . It is a black solid at room temperature .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as 4-Oxopyrrolidine-2-carboxylic acid hydrochloride, can be achieved through two main strategies . The first involves ring construction from different cyclic or acyclic precursors, while the second involves the functionalization of preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The molecular structure of 4-Oxopyrrolidine-2-carboxylic acid hydrochloride is characterized by a five-membered pyrrolidine ring . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and provides increased three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
The pyrrolidine ring in 4-Oxopyrrolidine-2-carboxylic acid hydrochloride and its derivatives can undergo various chemical reactions . The stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates, due to the different binding modes to enantioselective proteins .Physical And Chemical Properties Analysis
4-Oxopyrrolidine-2-carboxylic acid hydrochloride is a black solid at room temperature . It has a molecular weight of 165.58 . The InChI key for this compound is LHFPVIMTRRIIKR-UHFFFAOYSA-N .Scientific Research Applications
Pharmaceutical Testing
4-Oxopyrrolidine-2-carboxylic acid hydrochloride is used in pharmaceutical testing . It’s a high-quality reference standard for accurate results .
Infrared Probe
4-Oxopyrrolidine-2-carboxylic acid, a proline derivative, can be used as a site-specific infrared probe . Its C=O stretching vibration is sensitive to the surrounding environment .
Building Block in Organic Synthesis
This compound serves as a building block for an intramolecular olefin-α-pyrone cycloaddition . This process provides the colchicine ring skeleton , which is a key structure in many natural products and pharmaceuticals.
Drug Discovery
Pyrrolidine derivatives, including 4-Oxopyrrolidine-2-carboxylic acid, are used in drug discovery . They are particularly useful in the design of new molecules for targeting specific receptors .
Storage and Handling
The compound is typically stored at room temperature .
Safety Information
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . It’s important to handle it with care, following the recommended precautionary statements .
Safety And Hazards
The safety information available indicates that 4-Oxopyrrolidine-2-carboxylic acid hydrochloride may be harmful if swallowed (Hazard Statement: H302) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P264), not eating, drinking or smoking when using this product (P270), and if swallowed: Call a POISON CENTER or doctor/physician if you feel unwell (P301+P312) .
Future Directions
properties
IUPAC Name |
4-oxopyrrolidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO3.ClH/c7-3-1-4(5(8)9)6-2-3;/h4,6H,1-2H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHFPVIMTRRIIKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NCC1=O)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxopyrrolidine-2-carboxylic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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